Cas no 2229590-73-0 (3-(3-bromo-4,5-dimethoxyphenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-bromo-4,5-dimethoxyphenyl)-3-hydroxypropanenitrile
• CAS No: 2229590-73-0
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 6347481
• PubChem ID: 165646012
• Update Time: 2025-11-01

3-(3-bromo-4,5-dimethoxyphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4,5-dimethoxyphenyl)-3-hydroxypropanenitrile
• EN300-1925716
• 2229590-73-0

• Inchi： 1S/C11H12BrNO3/c1-15-10-6-7(9(14)3-4-13)5-8(12)11(10)16-2/h5-6,9,14H,3H2,1-2H3
• InChI Key： ZTUBCPKDJSJIHO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(CC#N)O)OC)OC

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(3-bromo-4,5-dimethoxyphenyl)-3-hydroxypropanenitrile

3-(3-Bromo-4,5-Dimethoxyphenyl)-3-Hydroxypropanenitrile: A Comprehensive Overview

3-(3-Bromo-4,5-dimethoxyphenyl)-3-hydroxypropanenitrile (CAS No. 2229590-73-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated aromatic ring and a hydroxypropanenitrile moiety, which contribute to its potential biological activities and therapeutic applications.

The brominated substituent on the aromatic ring is a key functional group that can influence the compound's reactivity and binding properties. The presence of dimethoxy groups further enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins. The hydroxypropanenitrile moiety, on the other hand, provides additional functional versatility, enabling the compound to participate in various chemical reactions and biological processes.

Recent studies have explored the potential of 3-(3-Bromo-4,5-dimethoxyphenyl)-3-hydroxypropanenitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage.

In addition to its neuroprotective properties, 3-(3-Bromo-4,5-dimethoxyphenyl)-3-hydroxypropanenitrile has also been investigated for its anti-inflammatory and antioxidant activities. These properties make it a promising candidate for the treatment of inflammatory disorders and oxidative stress-related conditions. Studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines and reactive oxygen species (ROS), thereby mitigating tissue damage and promoting cellular repair.

The pharmacokinetic profile of 3-(3-Bromo-4,5-dimethoxyphenyl)-3-hydroxypropanenitrile has also been extensively studied. Its lipophilic nature allows for good absorption and distribution within the body, while its metabolic stability ensures prolonged therapeutic effects. Preclinical studies have shown that the compound exhibits favorable pharmacokinetic parameters, including high oral bioavailability and low clearance rates, making it suitable for chronic administration.

To further understand the mechanism of action of 3-(3-Bromo-4,5-dimethoxyphenyl)-3-hydroxypropanenitrile, researchers have conducted detailed molecular studies using advanced techniques such as X-ray crystallography and computational modeling. These studies have provided insights into the compound's binding interactions with specific protein targets, including enzymes involved in neurotransmitter metabolism and inflammatory signaling pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-Bromo-4,5-dimethoxyphenyl)-3-hydroxypropanenitrile in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more comprehensive data on its therapeutic potential in specific disease conditions.

In conclusion, 3-(3-Bromo-4,5-dimethoxyphenyl)-3-hydroxypropanenitrile (CAS No. 2229590-73-0) represents a promising lead compound in the development of novel therapeutics for a range of diseases. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments in the coming years.